Cas no 116988-01-3 (Indolo[2,3-a]quinolizin-4(6H)-one,7,12-dihydro-10-methoxy-)

Indolo[2,3-a]quinolizin-4(6H)-one,7,12-dihydro-10-methoxy- structure
116988-01-3 structure
Product Name:Indolo[2,3-a]quinolizin-4(6H)-one,7,12-dihydro-10-methoxy-
CAS No:116988-01-3
MF:C16H14N2O2
MW:266.294563770294
CID:162499
Update Time:2024-03-01

Indolo[2,3-a]quinolizin-4(6H)-one,7,12-dihydro-10-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Indolo[2,3-a]quinolizin-4(6H)-one,7,12-dihydro-10-methoxy-
    • Harmalanine
    • Indolo[2,3-a]quinolizin-4(6H)-one, 7,12-dihydro-10-methoxy-
    • Inchi: 1S/C16H14N2O2/c1-20-10-5-6-11-12-7-8-18-14(3-2-4-15(18)19)16(12)17-13(11)9-10/h2-6,9,17H,7-8H2,1H3
    • InChI Key: OJVCXVGFRRZMRP-UHFFFAOYSA-N
    • SMILES: C12NC3=C(C=1CCN1C2=CC=CC1=O)C=CC(OC)=C3

Computed Properties

  • Exact Mass: 265.09779

Experimental Properties

  • Density: 1.38±0.1 g/cm3(Predicted)
  • Melting Point: 108-110 °C(Solv: chloroform (67-66-3))
  • Boiling Point: 607.0±55.0 °C(Predicted)
  • PSA: 42.43
  • pka: 17.81±0.20(Predicted)

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